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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565655

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of lactose octaacetate, a fully

acetylated derivative of lactose. It serves as a valuable resource for researchers and

professionals in drug development and chemical synthesis, offering detailed information on its

nomenclature, physicochemical properties, and synthetic methodologies.

Nomenclature: Synonyms and Alternative Names
Lactose octaacetate is known by a variety of names in scientific literature and commercial

catalogs. A thorough understanding of these synonyms is crucial for effective literature

searches and material sourcing.

Systematic IUPAC Name: [(2R,3R,4S,5R,6S)-4,5,6-triacetyloxy-3-[(2S,3R,4S,5S,6R)-3,4,5-

triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate[1]

Common Chemical Names:
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4-O-(2,3,4,6-Tetra-O-acetyl-β-D-galactopyranosyl)-1,2,3,6-tetra-O-acetyl-D-

glucopyranose[2]

1,2,3,6-Tetra-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-β-D-

glucopyranose[3]

Common Synonyms:

β-Lactose octaacetate[1][4]

Octa-O-acetyl-D-lactose[1][5]

Peracetylated lactose[1][5]

Lactose peracetate[5]

Acetylated lactose[6]

β-Octaacetyllactose[1][7]

Registry Numbers and Codes:

NSC 1690[4]

Physicochemical Properties
The acetylation of all eight hydroxyl groups of lactose significantly alters its physical and

chemical properties, making it more hydrophobic and soluble in organic solvents.[3] These

properties are critical for its application in various synthetic and formulation processes.
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Property Value Reference(s)

CAS Number
6291-42-5 (β-anomer); 23973-

20-8 (anomeric mixture)
[1][3][4][5][6][7][8]

Molecular Formula C₂₈H₃₈O₁₉ [4][7][8]

Molecular Weight 678.59 g/mol [5][7]

Appearance
White to off-white crystalline

solid or powder
[3][4]

Melting Point
75 - 144 °C (Varies with purity

and anomeric form)
[4][5][9]

Solubility

Soluble in chloroform, acetone,

dichloromethane (DCM),

dimethylformamide (DMF),

dimethyl sulfoxide (DMSO),

ethyl acetate (EtOAc), and

methanol. Sparingly soluble in

water.

[3][4]

Experimental Protocols
The synthesis of lactose octaacetate is a standard procedure in carbohydrate chemistry.

Modern methods often employ microwave assistance to reduce reaction times and improve

yields.

3.1. Microwave-Assisted Synthesis of Lactose Octaacetate[2][10]

This protocol describes a rapid and efficient "green" synthesis of lactose octaacetate.

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate (catalyst)
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Distilled water

95% Ethanol

Procedure:

In a round-bottom flask, combine D-(+)-lactose monohydrate, acetic anhydride, and

anhydrous sodium acetate.

Place the flask in a microwave reactor and irradiate at 700 W for 10 minutes.

Pour the reaction mixture into a beaker containing ice-cold distilled water.

Stir the mixture to precipitate the lactose octaacetate as a white solid.

Collect the solid by vacuum filtration and wash thoroughly with distilled water.

Purify the crude product by recrystallization from 95% ethanol and then water.

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

3.2. Determination of the Degree of Substitution (DS)[10]

This titrimetric method quantifies the extent of acetylation.

Procedure:

Accurately weigh the lactose octaacetate sample and dissolve it in 75% ethanol.

Add a known excess of standardized potassium hydroxide (KOH) solution to saponify the

acetyl groups.

Stir the mixture for a set period (e.g., 2 hours).

Back-titrate the excess KOH with a standardized hydrochloric acid (HCl) solution using

phenolphthalein as an indicator.

Calculate the percentage of acetylation and the degree of substitution based on the

amount of KOH consumed.
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Visualizations
4.1. Logical Relationship of Lactose Derivatives

The following diagram illustrates the position of lactose octaacetate within the broader family

of lactose derivatives.
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Synthesis

Workup & Purification

Analysis

Lactose + Acetic Anhydride + NaOAc

Microwave Irradiation (700W, 10 min)

Precipitation in Ice Water

Vacuum Filtration & Washing

Recrystallization (Ethanol/Water)

Vacuum Drying

Characterization (NMR, FT-IR)

Pure Lactose Octaacetate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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